Cas no 2229225-57-2 (tert-butyl N-1-(4-ethylphenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(4-ethylphenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229225-57-2
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 6181536
• PubChem ID: 165623833
• Update Time: 2025-10-12

tert-butyl N-1-(4-ethylphenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(4-ethylphenyl)-2-oxoethyl-N-methylcarbamate
• tert-butyl N-[1-(4-ethylphenyl)-2-oxoethyl]-N-methylcarbamate
• EN300-1871689
• 2229225-57-2

• Inchi： 1S/C16H23NO3/c1-6-12-7-9-13(10-8-12)14(11-18)17(5)15(19)20-16(2,3)4/h7-11,14H,6H2,1-5H3
• InChI Key： INYZIHHZRWELEN-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CC(CC)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-1-(4-ethylphenyl)-2-oxoethyl-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2229225-57-2 and Product Name: *tert-butyl N-1-(4-ethylphenyl)-2-oxoethyl-N-methylcarbamate*

Compound with the CAS number 2229225-57-2 and the product name tert-butyl N-1-(4-ethylphenyl)-2-oxoethyl-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The synthesis and application of such molecules are deeply rooted in the principles of organic chemistry, particularly in the design of carbamate derivatives, which are known for their versatility in biological interactions.

The molecular framework of tert-butyl N-1-(4-ethylphenyl)-2-oxoethyl-N-methylcarbamate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a carbamate group (–NHCOO–) at the N-methyl position is particularly noteworthy, as it is often associated with pharmacological activity. This group can participate in hydrogen bonding, both as a donor and acceptor, which is crucial for the compound's interaction with biological targets. Additionally, the tert-butyl group (–C(CH₃)₃) at the carbamate's nitrogen enhances lipophilicity, a desirable trait for oral bioavailability and membrane permeability.

In recent years, there has been a growing interest in carbamate-based compounds due to their broad spectrum of biological activities. These activities include antiviral, anti-inflammatory, and anticancer properties, among others. The specific arrangement of atoms in tert-butyl N-1-(4-ethylphenyl)-2-oxoethyl-N-methylcarbamate may contribute to its efficacy in modulating biological pathways. For instance, the 4-ethylphenyl moiety could serve as a pharmacophore, interacting with specific enzymes or receptors involved in disease processes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques are essential for producing pharmaceutical-grade materials that meet stringent regulatory standards. The development of efficient synthetic routes not only facilitates research but also paves the way for large-scale production.

The application of computational chemistry has played a pivotal role in understanding the behavior of tert-butyl N-1-(4-ethylphenyl)-2-oxoethyl-N-methylcarbamate. Molecular modeling techniques, such as density functional theory (DFT) calculations and molecular dynamics simulations, allow researchers to predict how this compound might interact with biological targets at the atomic level. Such insights are invaluable for designing experiments and optimizing drug candidates before they enter clinical trials.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in carbamate derivatives. By systematically modifying different parts of the molecule and assessing their impact on biological activity, researchers can refine their understanding of how these compounds function. For example, variations in the substituents attached to the carbamate group can significantly alter potency and selectivity. This underscores the need for comprehensive SAR studies when developing new pharmaceuticals.

The pharmacokinetic properties of tert-butyl N-1-(4-ethylphenyl)-2-oxoethyl-N-methylcarbamate are another critical area of investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be carefully evaluated to ensure that the compound is safe and effective for therapeutic use. Advances in high-throughput screening technologies have enabled researchers to rapidly assess these properties using large libraries of compounds.

In conclusion, compound with CAS No. 2229225-57-2 and its product name tert-butyl N-1-(4-ethylphenyl)-2-oxoethyl-N-methylcarbamate exemplify the cutting-edge developments in pharmaceutical chemistry. The intricate design of this molecule reflects years of research aimed at improving therapeutic outcomes. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play a crucial role in addressing complex diseases through innovative drug therapies.